N-(2,6-dichlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H13Cl2NO4/c1-22-14-7-10(8-20)5-6-13(14)23-9-15(21)19-16-11(17)3-2-4-12(16)18/h2-8H,9H2,1H3,(H,19,21)
• InChI Key: YLMOHQOJZSROIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide, also known as DCFMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCFMA belongs to the class of compounds known as arylacetamides, which are known to exhibit a range of biological activities.

Scientific Research Applications

Environmental Exposure and Human Health

• Studies have investigated the human exposure to organohalogen contaminants, including phenolic and methoxylated variants, through dietary intake and their presence in human biological samples like breast milk and serum. These compounds show differential partitioning between breast milk and serum, suggesting varied pharmacokinetic behaviors and exposure routes (Fujii et al., 2014; Lopez-Espinosa et al., 2009).
• Research on specific groups such as pesticide applicators and industrial workers has explored the health implications of exposure to phenoxy herbicides and chlorophenols, indicating potential links to cancer and other health risks (Smith et al., 1984; Hooiveld et al., 1998).

Detection and Quantification Techniques

• Advances in analytical methods have improved the detection and quantification of non-persistent environmental chemicals, including organohalogen compounds, in human samples, facilitating the assessment of exposure levels and potential health impacts (Ye et al., 2005; Frederiksen et al., 2014).

Environmental Contaminants in Food

• Research has documented the ubiquity of endocrine-disrupting nonylphenols in food, highlighting the widespread exposure of the general population to these contaminants and raising concerns about their potential health effects (Guenther et al., 2002).